4-Tetrazol-1-yl-benzoic acid
Overview
Description
4-Tetrazol-1-yl-benzoic acid is a useful research compound. Its molecular formula is C8H6N4O2 and its molecular weight is 190.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Coordination Polymers and Frameworks
4-Tetrazol-1-yl-benzoic acid is prominently used in the synthesis of coordination polymers. For example, it has been utilized in the formation of Co(II)-doped Zn(II)-tetrazole-benzoate coordination polymers. These polymers exhibit varying structures and properties, dependent on the ligand modifications, such as the position of the tetrazolyl group and the nature of the carboxylate group. This variability allows for the analysis of how structural changes influence the overall topology of the complexes (Song et al., 2009).
Crystal Structure Analysis
The compound also plays a role in crystallography. Studies involving this compound monohydrate have revealed intricate hydrogen-bonding and π–π stacking interactions, contributing to our understanding of molecular assembly in crystalline forms. These interactions link the molecules into a three-dimensional network, demonstrating the compound's utility in exploring complex molecular structures (Li et al., 2008).
Luminescence and Sensory Applications
This compound is instrumental in the development of luminescent sensors. For example, its incorporation into a Zn(II) coordination polymer has resulted in a highly selective and sensitive luminescent sensor for Al3+ and nitroaromatic compounds in aqueous solutions. This demonstrates its potential in environmental monitoring and safety applications (Zhang et al., 2017).
Metal-Organic Frameworks (MOFs)
This compound is also a key ingredient in the synthesis of Metal-Organic Frameworks (MOFs). It has been used to create frameworks with unique properties, such as gas adsorption. MOFs synthesized with this compound show notable variations in structural isomerism and fluorination, influencing their gas adsorption characteristics. This highlights its significance in developing new materials for gas storage and separation technologies (Pachfule et al., 2011).
Photochemistry
The compound's role in photochemistry is another significant application. Studies on 2-(tetrazol-5-yl)benzoic acid, a related compound, have explored its behavior in nitrogen matrices under irradiation. This research contributes to our understanding of photoreactions and the stability of molecular structures under various light conditions (Pagacz-Kostrzewa et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 4-(1h-1,2,4-triazol-1-yl)benzoic acid hybrids, have shown potent inhibitory activities against cancer cell lines like mcf-7 and hct-116 .
Mode of Action
It’s worth noting that similar compounds have shown to inhibit the proliferation of cancer cells by inducing apoptosis .
Biochemical Pathways
Compounds with similar structures have been shown to interact with various biochemical pathways involved in cell proliferation and apoptosis .
Pharmacokinetics
Tetrazolic acids, a class of compounds to which 4-tetrazol-1-yl-benzoic acid belongs, have been shown to form β-glucuronides, a common metabolic fate for aliphatic carboxylic acids .
Result of Action
Similar compounds have shown to exhibit potent inhibitory activities against cancer cell lines, indicating their potential as anticancer agents .
Action Environment
It’s worth noting that the compound is a solid with high thermal and chemical stability . It is insoluble in water at room temperature but soluble in some organic solvents such as ethanol and acetone .
Properties
IUPAC Name |
4-(tetrazol-1-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c13-8(14)6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNFUQGMGGZFYPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)N2C=NN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40350132 | |
Record name | 4-Tetrazol-1-yl-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40350132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78190-05-3 | |
Record name | 4-Tetrazol-1-yl-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40350132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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